Cas no 1281872-50-1 (6-(methylamino)-2-phenylpyrimidine-4-carboxamide)

• Product Name: 6-(methylamino)-2-phenylpyrimidine-4-carboxamide
• CAS No: 1281872-50-1
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• MDL: MFCD18426548
• CID: 4586006
• Update Time: 2025-10-28

6-(methylamino)-2-phenylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(methylamino)-2-phenylpyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 6-(methylamino)-2-phenyl-

• MDL： MFCD18426548
• Inchi： 1S/C12H12N4O/c1-14-10-7-9(11(13)17)15-12(16-10)8-5-3-2-4-6-8/h2-7H,1H3,(H2,13,17)(H,14,15,16)
• InChI Key： RBSOGBIWUIWFRC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(NC)=CC(C(N)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-(methylamino)-2-phenylpyrimidine-4-carboxamide

Recent Advances in the Study of 6-(Methylamino)-2-phenylpyrimidine-4-carboxamide (CAS: 1281872-50-1)

6-(Methylamino)-2-phenylpyrimidine-4-carboxamide (CAS: 1281872-50-1) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. The following sections provide an overview of the latest research developments related to this molecule, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for 6-(methylamino)-2-phenylpyrimidine-4-carboxamide, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to improve yield and purity, which is critical for its subsequent biological evaluation. The compound's structure-activity relationship (SAR) has also been explored, revealing that the methylamino and carboxamide functional groups play pivotal roles in its interaction with target proteins, particularly kinases involved in cell proliferation and survival pathways.

In vitro and in vivo studies have demonstrated that 6-(methylamino)-2-phenylpyrimidine-4-carboxamide exhibits potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and epidermal growth factor receptor (EGFR) kinases. These findings suggest its potential as a lead compound for developing novel anticancer agents. For instance, in preclinical models, the compound has shown promising results in suppressing tumor growth and inducing apoptosis in cancer cells, with minimal toxicity to normal cells. These outcomes underscore its therapeutic potential and warrant further investigation in clinical settings.

Beyond its anticancer properties, 6-(methylamino)-2-phenylpyrimidine-4-carboxamide has also been explored for its applications in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary data indicate that the compound may modulate key signaling pathways implicated in these conditions, offering a multifaceted approach to drug development. However, further studies are needed to fully elucidate its mechanisms and optimize its pharmacokinetic and pharmacodynamic profiles.

In conclusion, 6-(methylamino)-2-phenylpyrimidine-4-carboxamide (CAS: 1281872-50-1) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in kinase inhibition and potential applications across various disease areas. Ongoing research aims to refine its synthesis, expand its therapeutic indications, and advance its development into clinical trials. This molecule exemplifies the intersection of chemical innovation and biological discovery, highlighting its significance in the evolving landscape of drug development.